ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate

• IUPAC Name: ethyl 1-(1-acetylpiperidin-4-yl)-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C23H34N2O4/c1-3-28-22(27)23(13-18-29-21-7-5-4-6-8-21)11-16-25(17-12-23)20-9-14-24(15-10-20)19(2)26/h4-8,20H,3,9-18H2,1-2H3
• InChI Key: KNDMHGXZVLPZPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C2CCN(CC2)C(=O)C)CCOC3=CC=CC=C3
• Molecular Formula: C23H34N2O4
• Molecular Weight: 402.5 g/mol

Description

Ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate, also known as EPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of bipiperidine carboxylates and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate has been found to exhibit various potential applications in scientific research. It has been extensively studied for its potential use as a therapeutic agent for the treatment of various medical conditions, including cancer, inflammation, and neurodegenerative diseases. This compound has also been found to exhibit potent antitumor activity in various cancer cell lines, making it a potential candidate for the development of anticancer drugs.

Mechanism of Action

Ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate has been found to exert its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a critical role in various cellular processes. This compound has also been found to inhibit the activity of protein kinase C (PKC), which is a signaling pathway that plays a critical role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines. This compound has also been found to inhibit the migration and invasion of cancer cells, suggesting that it may have potential therapeutic applications in the treatment of cancer. Additionally, this compound has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate has several advantages for lab experiments. It has been found to exhibit potent biological activity at low concentrations, making it a cost-effective reagent for scientific research. Additionally, this compound has been found to exhibit low toxicity in various cell lines, making it a safe reagent for in vitro experiments. However, this compound has limited solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the study of ethyl 1'-acetyl-4-(2-phenoxyethyl)-1,4'-bipiperidine-4-carboxylate. One potential direction is to further investigate its potential therapeutic applications in the treatment of cancer and other medical conditions. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and to identify its molecular targets. Furthermore, the development of more efficient synthesis methods and purification techniques may improve the yield and purity of this compound, making it a more accessible reagent for scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. It exhibits various biochemical and physiological effects and has potential therapeutic applications in the treatment of cancer and other medical conditions. Further studies are needed to elucidate the precise mechanisms of action of this compound and to identify its molecular targets. The development of more efficient synthesis methods and purification techniques may improve the yield and purity of this compound, making it a more accessible reagent for scientific research.